Cas no 2138561-24-5 (4-(3,3-Dimethylcyclohex-1-en-1-yl)piperidine)

4-(3,3-Dimethylcyclohex-1-en-1-yl)piperidine is a cyclohexenyl-substituted piperidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a rigid cyclohexene ring with a flexible piperidine moiety, offering a versatile scaffold for drug discovery and chemical synthesis. The 3,3-dimethyl substitution enhances steric stability, while the unsaturated cyclohexene ring provides opportunities for further functionalization. This compound may serve as an intermediate in the development of bioactive molecules, particularly in CNS-targeted therapies or catalytic applications. Its balanced lipophilicity and molecular rigidity make it a candidate for optimizing pharmacokinetic properties in lead compound optimization. The product is typically supplied with high purity, ensuring reliable performance in synthetic workflows.
4-(3,3-Dimethylcyclohex-1-en-1-yl)piperidine structure
2138561-24-5 structure
Product Name:4-(3,3-Dimethylcyclohex-1-en-1-yl)piperidine
CAS No:2138561-24-5
MF:C13H23N
MW:193.32842373848
CID:5807240
PubChem ID:165784813
Update Time:2025-05-20

4-(3,3-Dimethylcyclohex-1-en-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 4-(3,3-dimethylcyclohex-1-en-1-yl)piperidine
    • EN300-1154052
    • 2138561-24-5
    • 4-(3,3-Dimethylcyclohex-1-en-1-yl)piperidine
    • Inchi: 1S/C13H23N/c1-13(2)7-3-4-12(10-13)11-5-8-14-9-6-11/h10-11,14H,3-9H2,1-2H3
    • InChI Key: KTLIKZXZTYPOQD-UHFFFAOYSA-N
    • SMILES: N1CCC(CC1)C1=CC(C)(C)CCC1

Computed Properties

  • Exact Mass: 193.183049738g/mol
  • Monoisotopic Mass: 193.183049738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 12Ų

4-(3,3-Dimethylcyclohex-1-en-1-yl)piperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1154052-1.0g
4-(3,3-dimethylcyclohex-1-en-1-yl)piperidine
2138561-24-5
1g
$0.0 2023-06-09

Additional information on 4-(3,3-Dimethylcyclohex-1-en-1-yl)piperidine

4-(3,3-Dimethylcyclohex-1-en-1-yl)piperidine (CAS No. 2138561-24-5): A Comprehensive Overview

4-(3,3-Dimethylcyclohex-1-en-1-yl)piperidine (CAS No. 2138561-24-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, fragrance development, and material science. This cyclohexene derivative, featuring a piperidine moiety, exhibits unique structural and chemical properties that make it a valuable intermediate in various industrial and research applications. Its molecular formula is C13H23N, and it belongs to the class of heterocyclic compounds, which are widely studied for their diverse functionalities.

The compound's structure combines a 3,3-dimethylcyclohexene ring with a piperidine group, creating a hybrid molecule with intriguing steric and electronic characteristics. This structural arrangement is particularly relevant in the design of novel pharmaceutical intermediates, where the rigidity of the cyclohexene ring and the basicity of the piperidine nitrogen can influence biological activity. Researchers have explored its potential in drug discovery programs targeting neurological and metabolic disorders, though its exact pharmacological profile remains an area of active investigation.

In the fragrance industry, 4-(3,3-Dimethylcyclohex-1-en-1-yl)piperidine has been evaluated for its olfactory properties. The compound's molecular framework suggests potential utility as a synthetic aroma chemical, possibly contributing woody or musky notes to perfumery compositions. Its stability under various pH conditions makes it an interesting candidate for incorporation into personal care products and household fragrances, aligning with the growing demand for long-lasting scent technologies.

The synthesis of CAS 2138561-24-5 typically involves multi-step organic reactions, including condensation and cyclization processes. Modern synthetic approaches emphasize green chemistry principles, aiming to improve atom economy and reduce hazardous byproducts. These advancements respond to the pharmaceutical industry's increasing focus on sustainable manufacturing practices, a topic that has gained prominence in recent regulatory discussions and environmental initiatives.

Analytical characterization of 4-(3,3-Dimethylcyclohex-1-en-1-yl)piperidine employs advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure precise quality control for research and industrial applications, particularly when the compound serves as a building block for more complex molecular architectures. The purity specifications often exceed 98%, meeting the stringent requirements of fine chemical applications.

Market trends indicate growing interest in specialty piperidine derivatives, driven by their versatility in organic synthesis. The global market for such intermediates has expanded significantly, with projections suggesting continued growth in pharmaceutical and agrochemical sectors. CAS 2138561-24-5 occupies a niche position in this landscape, offering synthetic chemists a valuable scaffold for structure-activity relationship studies and lead optimization programs.

From a regulatory perspective, 4-(3,3-Dimethylcyclohex-1-en-1-yl)piperidine is not currently listed on major controlled substance inventories, facilitating its use in legitimate research and industrial applications. However, responsible handling practices are always recommended when working with any chemical substance, in compliance with workplace safety standards and local regulations.

The compound's physicochemical properties, including its boiling point, melting characteristics, and solubility profile, make it suitable for various formulation strategies. These attributes are particularly relevant for researchers developing drug delivery systems or studying molecular interactions in solution phase chemistry. The lipophilic nature of the molecule suggests potential membrane permeability, a desirable feature for bioactive compounds.

Recent patent literature reveals innovative applications of piperidine-containing compounds in material science, particularly in the development of advanced polymers and functional materials. While specific applications for CAS 2138561-24-5 in this domain remain proprietary, the structural features of this molecule suggest possible utility in creating novel materials with tailored properties.

Quality assurance protocols for 4-(3,3-Dimethylcyclohex-1-en-1-yl)piperidine emphasize batch-to-batch consistency, with manufacturers implementing rigorous analytical controls. This attention to quality reflects the compound's potential role in critical synthetic pathways where impurity profiles can significantly impact downstream processes and final product characteristics.

The scientific community continues to explore the fundamental chemistry of cyclohexene-piperidine hybrids, with computational studies providing insights into their conformational preferences and electronic structures. These investigations contribute to our understanding of structure-property relationships, informing the design of new compounds with optimized characteristics for specific applications.

Storage and handling recommendations for CAS 2138561-24-5 typically suggest protection from moisture and oxidation, with ideal storage conditions involving inert atmospheres and controlled temperatures. These precautions ensure the compound's stability over extended periods, maintaining its utility as a reliable synthetic intermediate for research and development purposes.

As the chemical industry evolves toward more sustainable practices, the development of eco-friendly synthesis routes for compounds like 4-(3,3-Dimethylcyclohex-1-en-1-yl)piperidine remains an active area of research. Catalytic methods and renewable feedstock utilization represent promising directions that could enhance the environmental profile of such specialty chemicals while maintaining their synthetic utility.

The versatility of piperidine derivatives in general, and CAS 2138561-24-5 in particular, ensures their continued relevance across multiple scientific disciplines. From fundamental research to applied industrial processes, these compounds serve as valuable tools for innovation in chemistry and related fields.

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